Cas no 40641-03-0 (1H-Indole-3-propanoicacid, ethyl ester)

• Product Name: 1H-Indole-3-propanoicacid, ethyl ester
• CAS No: 40641-03-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD02670229
• CID: 334432
• PubChem ID: 225390
• Update Time: 2025-04-19

1H-Indole-3-propanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, ethyl ester
• ethyl 3-(1H-indol-3-yl)propanoate
• 3-(1H-indol-3-yl)-propionic acid ethyl ester
• 3-(3'-indolyl)propionic acid ethyl ester
• 3-indolepropanoic acid,ethyl ester
• AC1L5DZW
• AC1Q6566
• AR-1I8577
• CTK4I3489
• ethyl 3-(3-indolyl)propionate
• ethyl 3-(indol-3-yl)propionate
• ethyl-3-(1H-indol-3-yl)propanoate
• NSC14694
• NSC61455
• SureCN392573
• NSC-61455
• MFCD02670229
• Ethyl 1H-Indole-3-propanoate
• CHEMBL4540701
• NSC-14694
• ZMGHKYYNDUANOZ-UHFFFAOYSA-N
• 40641-03-0
• SCHEMBL392573
• AKOS005067943
• DTXSID90279940
• SY250571
• ethyl indole-3-propionate
• AC8227

• MDL： MFCD02670229
• Inchi： 1S/C13H15NO2/c1-2-16-13(15)8-7-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,14H,2,7-8H2,1H3
• InChI Key： ZMGHKYYNDUANOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.157
• Boiling Point: 367.8°Cat760mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.594
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives